Cas no 14763-62-3 (Phenol,3,5-dimethyl-4-(methylsulfonyl)-)

Phenol,3,5-dimethyl-4-(methylsulfonyl)- structure
14763-62-3 structure
Product Name:Phenol,3,5-dimethyl-4-(methylsulfonyl)-
CAS No:14763-62-3
MF:C9H12O3S
MW:200.254781723022
CID:141777
PubChem ID:203615
Update Time:2025-04-19

Phenol,3,5-dimethyl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,5-dimethyl-4-(methylsulfonyl)-
    • 3,5-dimethyl-4-methylsulfonylphenol
    • 4-06-00-05958 (Beilstein Handbook Reference)
    • Methiocarb-TP methiocarb sulfone phenol (M05)
    • NS00067571
    • SCHEMBL13548324
    • methiocarb sulfone phenol (M05)
    • 3,5-Dimethyl-4-(methylsulfonyl)phenol
    • Phenol, 3,5-dimethyl-4-(methylsulfonyl)-
    • 3,5-Xylenol, 4-(methylsulfonyl)-
    • G92SF33LLA
    • 14763-62-3
    • 4-(Methylsulfonyl)-3,5-xylenol
    • 4-(Methylsulfonyl)-3,5-dimethylphenol
    • UNII-G92SF33LLA
    • methiocarb sulfone phenol
    • Mesurol sulfone phenol
    • METHYLSULFONYL)-3,5-XYLENOL, 4-(
    • methiocarb TP3
    • Methiocarb-phenol-sulfone
    • 4-(methylsulfonyl) 3,5-dimethylphenol
    • Phenol, 3,5-dimethyl-4-(methylsulfonyl)-; 3,5-Xylenol, 4-(methylsulfonyl)- (8CI); Mesurol phenol sulfone; Mesurol sulfone phenol
    • Mesurol phenol sulfone
    • BRN 2104999
    • DTXSID4041496
    • Inchi: 1S/C9H12O3S/c1-6-4-8(10)5-7(2)9(6)13(3,11)12/h4-5,10H,1-3H3
    • InChI Key: GRBGKIGVRUXTSK-UHFFFAOYSA-N
    • SMILES: S(C)(C1C(C)=CC(=CC=1C)O)(=O)=O

Computed Properties

  • Exact Mass: 200.05076
  • Monoisotopic Mass: 200.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.37

Phenol,3,5-dimethyl-4-(methylsulfonyl)- Related Literature

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